5-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one

• IUPAC Name: 5-[(2-chloro-4-fluorophenyl)methyl]-3-[2-(3,4-dimethoxyphenyl)ethyl]pyrimido[5,4-b]indol-4-one
• InChI: InChI=1S/C27H23ClFN3O3/c1-34-23-10-7-17(13-24(23)35-2)11-12-31-16-30-25-20-5-3-4-6-22(20)32(26(25)27(31)33)15-18-8-9-19(29)14-21(18)28/h3-10,13-14,16H,11-12,15H2,1-2H3
• InChI Key: PJAMNIRYGDOEEQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C=NC3=C(C2=O)N(C4=CC=CC=C43)CC5=C(C=C(C=C5)F)Cl)OC
• Molecular Formula: C27H23ClFN3O3
• Molecular Weight: 491.9 g/mol

Description

5-(2-chloro-4-fluorobenzyl)-3-(3,4-dimethoxyphenethyl)-3H-pyrimido[5,4-b]indol-4(5H)-one is a useful research compound. Its molecular formula is C27H23ClFN3O3 and its molecular weight is 491.95. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Antiviral Applications : A study detailed the synthesis and characterization of a novel hepatitis B (HBV) inhibitor, showcasing the potential antiviral applications of pyrimido[5,4-b]indol derivatives. The research focused on the molecule's ability to inhibit HBV, demonstrating significant in vitro nanomolar inhibitory activity against the virus (Ivashchenko et al., 2019).

• Anticancer Applications : Pyrimidine derivatives, sharing a core structural motif with the compound , have been explored for their antitumor activity. Such compounds have shown significant activity against various cancer models, indicating the broader applicability of this chemical framework in cancer research (Grivsky et al., 1980).

• Larvicidal Activity : The synthesis and biological evaluation of pyrimidine-linked morpholinophenyl derivatives were reported, with some compounds exhibiting significant larvicidal activity. This suggests the potential use of such compounds in controlling larval populations of mosquitoes or other pests (Gorle et al., 2016).

Material Science Applications

• Organic Solar Cells : Research on benzyl and fluorinated benzyl side chains for perylene diimide non-fullerene acceptors in organic solar cells highlights the importance of such compounds in improving the efficiency of solar energy harvesting. The study demonstrates the role of substituent modification in enhancing power conversion efficiencies, pointing towards the potential for such compounds in the development of advanced solar cell technologies (Nazari et al., 2018).